Cas no 116233-17-1 (3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine)

• Product Name: 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine
• CAS No: 116233-17-1
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• MDL: MFCD22572337
• CID: 97229
• PubChem ID: 226691
• Update Time: 2025-10-28

3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine
• 2-Naphthalenamine, 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-
• 3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-amine
• 1,2,3,4-tetrahydro-1,1,4,4,6-pentamethyl-7-aminonaphthalene
• 2-amino-3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalene
• 2-Naphthalenamine,5
• 3-amino-5,6,7,8-tetrahydro-2,5,5,8,8-pentamethylnaphthalene
• 3-methyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthylamine
• 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethylnaphtalen-2-amine
• 6-Amino-1,2,3,4-tetrahydro-1,1,4,4,7-pentamethylnaphthalene
• 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenamine
• NSC17403
• AK142652
• AX8282467
• Z3596
• 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalene-2-amine
• AC-25628
• DTXSID40280546
• C71530
• MFCD22572337
• FT-0742162
• NSC-17403
• CS-0152896
• 116233-17-1
• AKOS022175079
• AS-70961
• SCHEMBL330594

• MDL： MFCD22572337
• Inchi： 1S/C15H23N/c1-10-8-11-12(9-13(10)16)15(4,5)7-6-14(11,2)3/h8-9H,6-7,16H2,1-5H3
• InChI Key： NDQSUCPZRPRYLX-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 217.18300
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 4.50740

Additional information on 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine

Recent Advances in the Study of 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine (CAS: 116233-17-1)

The compound 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine (CAS: 116233-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydronaphthalene core and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of interest is the compound's role as a modulator of nuclear receptors, particularly the retinoid X receptor (RXR). Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine exhibits selective binding affinity for RXR subtypes, suggesting its potential as a targeted therapeutic agent for diseases such as cancer and metabolic disorders. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions, highlighting the importance of the amine group in receptor engagement.

In addition to its receptor modulation properties, recent investigations have explored the compound's anti-inflammatory and antioxidant effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine displayed significant inhibition of pro-inflammatory cytokines in vitro, with minimal cytotoxicity. These findings suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route that employs catalytic hydrogenation and selective amination. This advancement addresses previous challenges related to yield and purity, facilitating broader research and potential industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Ongoing research is focused on designing analogs with improved pharmacokinetic profiles while retaining the desired pharmacological activities.

In conclusion, 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-amine (CAS: 116233-17-1) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and diverse biological activities make it a compelling subject for further investigation. Future studies should prioritize the development of derivatives with enhanced therapeutic properties and the exploration of novel applications in precision medicine.